Cas no 7333-52-0 (Cyclopentyltriphenylphosphonium bromide)

• Product Name: Cyclopentyltriphenylphosphonium bromide
• CAS No: 7333-52-0
• MF: C₂₃H₂₄BrP
• MW: 411.314426422119
• MDL: MFCD00051880
• CID: 85883
• PubChem ID: 2735896
• Update Time: 2025-08-03

Cyclopentyltriphenylphosphonium bromide Chemical and Physical Properties

Names and Identifiers

• Cyclopentyltriphenylphosphonium bromide
• cyclopentyl(triphenyl)phosphanium,bromide
• cyclopenthyltriphenylphosphonium bromide
• Cyclopentyltriphenylphosphoniumbromid
• triphenyl-cyclopentylphosphonium bromide
• cyclopentyltriphenylphosphanium bromide
• cyclopentyl(triphenyl)phosphanium bromide
• SCHEMBL2447458
• A837793
• CS-0331193
• WZYWSVSFFTZZPE-UHFFFAOYSA-M
• cyclopentyl(triphenyl)phosphanium;bromide
• cyclopentyl(triphenyl)phosphonium bromide
• FT-0624275
• Phosphonium, cyclopentyltriphenyl-, bromide
• AKOS027382385
• cyclopentyl triphenylphosphonium bromide
• 7333-52-0
• MFCD00051880
• Phosphonium,cyclopentyltriphenyl-,bromide(1:1)
• DTXSID80371008
• 3,4-Dihydroxy-5-methoxybenzoicacid
• G77674
• DB-055750

• MDL： MFCD00051880
• Inchi： 1S/C23H24P.BrH/c1-4-12-20(13-5-1)24(23-18-10-11-19-23,21-14-6-2-7-15-21)22-16-8-3-9-17-22;/h1-9,12-17,23H,10-11,18-19H2;1H/q+1;/p-1
• InChI Key： WZYWSVSFFTZZPE-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C1CCCC1
• BRN： 3580193

Computed Properties

• Exact Mass: 410.08000
• Monoisotopic Mass: 410.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: crystal
• Melting Point: 262-266°C
• PSA: 13.59000
• LogP: 1.92710
• Sensitiveness: Hygroscopic
• Solubility: Not available

Cyclopentyltriphenylphosphonium bromide Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives